Cas no 887267-46-1 (2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene)

2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene structure
887267-46-1 structure
Product Name:2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
CAS No:887267-46-1
MF:C8H4Cl2F3NO2
MW:274.024070739746
CID:1029234
PubChem ID:26985106
Update Time:2025-04-20

2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
    • 887267-46-1
    • 2,3-Dichloro-4-methyl-6-nitrobenzotrifluoride
    • DTXSID00650403
    • MFCD06658255
    • OYSBIXQLDVJQSM-UHFFFAOYSA-N
    • 2,3-Dichloro-6-nitro-4-methylbenzotrifluoride
    • Inchi: 1S/C8H4Cl2F3NO2/c1-3-2-4(14(15)16)5(8(11,12)13)7(10)6(3)9/h2H,1H3
    • InChI Key: OYSBIXQLDVJQSM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=CC(=C1C(F)(F)F)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 272.9571182g/mol
  • Monoisotopic Mass: 272.9571182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.8Ų

2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Pricemore >>

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